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Compound of Interest

Compound Name:
1-Bromo-2-

(bromomethyl)naphthalene

Cat. No.: B1265571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification for 1-Bromo-2-(bromomethyl)naphthalene. It includes a summary of

hazard classifications, detailed experimental protocols relevant to its hazard determination, and

visual representations of key concepts. This document is intended to support safe handling,

risk assessment, and regulatory compliance in a professional laboratory setting.

GHS Hazard Classification
1-Bromo-2-(bromomethyl)naphthalene is classified as a hazardous chemical. The following

table summarizes its GHS classification based on aggregated data from multiple sources. It is

important to note that classifications may vary slightly between suppliers due to impurities or

different data interpretations.
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Hazard Class Category Pictogram Signal Word

Hazard

Statement (H-

phrase)

Skin

Corrosion/Irritatio

n

Category 1B alt text Danger

H314: Causes

severe skin

burns and eye

damage.[1][2][3]

Serious Eye

Damage/Eye

Irritation

Category 1 alt text Danger

H314: Causes

severe skin

burns and eye

damage.[1][2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 alt text Warning

H335: May

cause respiratory

irritation.[1][2]

Note: Some sources also indicate H315 (Causes skin irritation) and H319 (Causes serious eye

irritation) as applicable hazards, suggesting some variability in the severity of observed effects.

[1]

Precautionary Statements (P-phrases)
A comprehensive list of precautionary statements is crucial for the safe handling of this

compound. The following are commonly cited:
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Type Precautionary Statement (P-phrase)

Prevention

P260: Do not breathe

dust/fume/gas/mist/vapours/spray.[2] P264:

Wash skin thoroughly after handling. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[2][3]

Response

P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.[2][3]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[2][3] P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][3]

P310: Immediately call a POISON

CENTER/doctor.[3]

Storage P405: Store locked up.[2]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[2]

Experimental Protocols for Hazard Determination
The GHS classification of a chemical is determined through standardized experimental testing.

For skin and eye irritation/corrosion, the following OECD (Organisation for Economic Co-

operation and Development) guidelines are the internationally accepted methods.

Skin Corrosion/Irritation Testing
In vitro methods are the preferred approach to avoid animal testing.

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test

Method

Principle: This test method uses a three-dimensional model of the human epidermis.

Corrosive chemicals are able to penetrate the outer layer (stratum corneum) and are
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cytotoxic to the underlying cells. The viability of the cells after exposure to the test chemical

is measured.

Methodology:

Tissue Preparation: Reconstituted human epidermis models are cultured and prepared for

testing.

Application of Test Chemical: A small amount of 1-Bromo-2-(bromomethyl)naphthalene
is applied topically to the surface of the tissue model.

Exposure: The tissue is exposed to the chemical for specific time points (e.g., 3 minutes

and 1 hour).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined

using a colorimetric assay, such as the MTT assay. The reduction of MTT to a colored

formazan by viable cells is measured spectrophotometrically.

Classification: The chemical is classified as corrosive if the cell viability falls below a

certain threshold at a specific time point.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion (in vivo)

This test is typically only conducted if in vitro data is not sufficient for classification.

Principle: The test substance is applied to the skin of a single animal (typically a rabbit) to

assess for skin irritation or corrosion.

Methodology:

Animal Preparation: A small area of the animal's back is clipped free of fur.

Application: A measured amount of the test substance is applied to the prepared skin

patch.

Exposure: The patch is covered with a gauze dressing for a set period, usually 4 hours.
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Observation: After the exposure period, the dressing is removed, and the skin is observed

for signs of erythema (redness) and edema (swelling) at various time points (e.g., 1, 24,

48, and 72 hours).

Scoring and Classification: The severity of the skin reactions is scored, and the chemical is

classified based on the persistence and severity of the observed effects.

Serious Eye Damage/Eye Irritation Testing
In vitro and ex vivo methods are prioritized.

OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test method

Principle: Similar to the skin corrosion test, this method uses a 3D model of the human

corneal epithelium to assess eye irritation potential based on cytotoxicity.

Methodology:

Tissue Preparation: Reconstructed human cornea-like epithelium models are prepared.

Application: The test chemical is applied to the surface of the corneal model.

Exposure and Viability: Following a defined exposure period, cell viability is measured

using the MTT assay.

Classification: Chemicals that do not reduce cell viability below a certain threshold are

identified as not requiring classification for eye irritation or serious eye damage.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion (in vivo)

This is the traditional method, used when alternative methods are not applicable.

Principle: The test substance is applied to one eye of an animal (typically a rabbit) to observe

for signs of irritation or corrosion.

Methodology:
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Animal Preparation: A single dose of the substance is applied into the conjunctival sac of

one eye. The other eye serves as a control.

Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at

specific intervals (1, 24, 48, and 72 hours).

Scoring and Classification: Lesions are scored, and the substance is classified based on

the severity and reversibility of the eye damage.

Visualizations
GHS Classification Workflow
The following diagram illustrates the logical workflow for determining the GHS classification of a

chemical like 1-Bromo-2-(bromomethyl)naphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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